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Compound of Interest

Compound Name: cis-3-Hexenyl Hexanoate

Cat. No.: B1585521 Get Quote

An In-depth Technical Guide on the Physicochemical Properties of cis-3-Hexenyl Hexanoate

Introduction
cis-3-Hexenyl hexanoate, a fatty acid ester, is a significant compound in the flavor and

fragrance industry, prized for its powerful and diffusive fruity-green aroma reminiscent of pear

and apple.[1][2] It is found naturally in various fruits such as pineapples, melons, apples, and

pears.[1] This technical guide provides a comprehensive overview of the physicochemical

properties of cis-3-Hexenyl hexanoate, detailed experimental protocols for its synthesis, and

relevant safety information, tailored for researchers, scientists, and professionals in drug

development and chemical analysis.

Physicochemical Properties
The distinct chemical and physical properties of cis-3-Hexenyl hexanoate are fundamental to

its application and handling. These properties have been determined through various analytical

methods and are summarized below.
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Property Value Source

Molecular Formula C12H22O2 [3][4][5]

Molecular Weight 198.30 g/mol [3]

Appearance
Colorless to pale yellow clear

liquid
[3][4][6]

Odor
Powerful, diffusive fruity-green,

reminiscent of pear
[2][3]

Solubility Insoluble in water [4]

Thermal and Optical Properties
Property Value Conditions Source

Boiling Point 115 °C at 15 mmHg [2][5][7]

Melting Point 17.88 °C (estimate) [2][7]

Flash Point 110 °C [4]

Density 0.872 - 0.882 g/mL at 20°C [4]

0.88 g/mL at 25°C [2][5][7]

Refractive Index 1.4330 - 1.4390 at 20°C [4][6]

1.473 at 20°C [2][5][7]

Experimental Protocols
A common method for the preparation of cis-3-Hexenyl hexanoate is through the esterification

of hexanoic acid and cis-3-hexen-1-ol (leaf alcohol).[1]

Synthesis of cis-3-Hexenyl Hexanoate via Esterification
Objective: To synthesize cis-3-Hexenyl hexanoate from hexanoic acid and cis-3-hexen-1-ol

using a strongly acidic cation exchange resin as a catalyst.[1]
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Hexanoic acid

cis-3-Hexen-1-ol (leaf alcohol)

Strongly acidic cation exchange resin (catalyst)

Anhydrous sodium carbonate

Procedure:

Reaction Setup: In a reaction vessel equipped with a reflux condenser and a means to

collect water, combine hexanoic acid, cis-3-hexen-1-ol, and the cation exchange resin

catalyst. The mass ratio of hexanoic acid to leaf alcohol to catalyst should be in the range of

2-3 : 1.5-2.5 : 0.2-0.5.[1][8]

Esterification: Heat the mixture to a temperature of 132-155°C. The reaction is monitored by

the removal of water. Continue heating for 1-3 hours until no more water is produced.[1][8]

Reflux: Following the initial reaction, reflux the mixture for an additional 3-4 hours.[1][8]

Neutralization and Filtration: Cool the reaction mixture to room temperature. Neutralize the

excess acid by adjusting the pH of the collected liquid to 7-8 with anhydrous sodium

carbonate. Filter the mixture to remove the resin, which can be recycled.[1]

Purification: Transfer the filtrate to a distillation flask. Perform a preliminary fractional

distillation under reduced pressure to remove the unreacted leaf alcohol (head fraction). The

final product, cis-3-Hexenyl hexanoate, is obtained by further distillation under reduced

pressure at 0.098-0.1 MPa and a temperature of 120-124°C.[1]
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Synthesis of cis-3-Hexenyl Hexanoate

Reactants

Process
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(132-155°C, 1-3h)
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Reflux
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Filtration
(Remove Catalyst)
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Synthesis workflow for cis-3-Hexenyl Hexanoate.
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Analytical Methods
The characterization and quality control of cis-3-Hexenyl hexanoate involve standard

analytical techniques.

Gas Chromatography (GC): Used to determine the purity of the compound and to identify

and quantify any isomers or impurities. An assay of >96% for the cis-3 isomer is typical.[4]

Infrared (IR) Spectroscopy: FTIR and ATR-IR spectra are used to confirm the functional

groups present in the molecule, consistent with its ester structure.[3]

Refractometry: The refractive index is a key quality control parameter, measured at a specific

temperature (typically 20°C).

Densitometry: The density or specific gravity is another important physical constant for

identification and quality assessment.

Safety and Handling
For safe handling in a laboratory or industrial setting, it is important to adhere to the following

guidelines.

Personal Protective Equipment (PPE): Wear appropriate protective clothing, including gloves

and safety goggles conforming to EN 166 (EU) or NIOSH (US) standards, to avoid contact

with skin and eyes.[9][10]

Ventilation: Handle the compound in a well-ventilated area to avoid inhalation of vapors.[9]

[11]

Fire Safety: Keep away from heat, sparks, open flames, and other ignition sources. The

product is not classified as flammable but is combustible.[9][11] Suitable extinguishing media

include CO2, powder, and foam.[11]

First Aid:

Skin Contact: Wash the affected area immediately with soap and plenty of water.[11]
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Eye Contact: Rinse cautiously with water for several minutes. If contact lenses are

present, remove them if possible and continue rinsing.[11]

Ingestion: Do not induce vomiting. Seek medical attention if symptoms persist.[11]

Regulatory and Application Information
cis-3-Hexenyl hexanoate is recognized for its use as a flavoring agent and fragrance

ingredient.

FEMA Number: 3403[3]

JECFA Number: 165[3]

Regulatory Status: It is considered "Generally Recognized as Safe" (GRAS) for its intended

use as a flavoring agent by FEMA.[5] The Joint FAO/WHO Expert Committee on Food

Additives (JECFA) concluded that it poses no safety concern at current levels of intake when

used as a flavoring agent.[3]

Applications: Beyond its primary use in food and beverages to impart fruity notes, it is also

used in fragrance compositions for various consumer products.[6] It has also been identified

as a component in a lure for tea geometrid moths.[1]

This guide provides a foundational understanding of the physicochemical properties and

handling of cis-3-Hexenyl hexanoate. For specific research or development applications, it is

recommended to consult the primary literature and safety data sheets for the most detailed and

up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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essential and advanced chemicals, empowering
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